Pyrimidinyl-2-sulfonylureas are a class of chemical compounds characterized by their unique molecular structure, which includes a pyrimidine ring fused to a 2-sulfonylurea moiety. These compounds have attracted significant attention in the pharmaceutical and agricultural industries due to their diverse biological activities. In pharmaceutical applications, Pyrimidinyl-2-sulfonylureas exhibit potential as antifungal agents. The presence of a pyrimidine ring is known for its ability to interact with fungal DNA, leading to disruption of cellular functions. Additionally, the sulfonylurea group enhances the compound's binding affinity and selectivity, making them effective against various fungal species. In agriculture, these compounds can serve as herbicides by inhibiting key enzymes essential for plant growth. The structure enables selective weed control while minimizing adverse effects on crops. Furthermore, their design offers opportunities for optimizing efficacy and reducing environmental impact through improved formulation and targeted delivery systems. Overall, Pyrimidinyl-2-sulfonylureas represent a promising avenue for the development of new drugs and agricultural chemicals with broad applications in both fields.